Cas no 2308-18-1 (Acetoacetic Acid Isoamyl Ester)
2308-18-1 structure
Product Name:Acetoacetic Acid Isoamyl Ester
CAS No:2308-18-1
MF:C18H32O6
MW:344.443086624146
MDL:MFCD00059355
CID:255177
PubChem ID:87562337
Update Time:2025-04-19
Acetoacetic Acid Isoamyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-,3-methylbutyl ester
- Isoamyl Acetoacetate
- 3-methylbutyl 3-oxobutanoate
- ISO-AMYL ACETOACETATE
- 3-methyl-1-butyl 3-oxobutanoate
- Acetessigsaeure-isopentylester
- ACETOACETIC ACID ISOAMYL ESTER
- acetoacetic acid isopentyl ester
- Isoamyl 3-oxobutanoate
- Isoamyl acetylacetate
- Isopentyl 3-oxobutanoate
- Isopentyl acetoacetate
- Acetoacetic Acid Isoamyl Ester
-
- MDL： MFCD00059355
- Inchi： 1S/2C9H16O3/c2*1-7(2)4-5-12-9(11)6-8(3)10/h7H,4-6H2,1-3H3;7,10H,3-6H2,1-2H3
- InChI Key： DYWCFEGLOXSFRR-UHFFFAOYSA-N
- SMILES： CC(CCOC(CC(=O)C)=O)C.CC(CCOC(CC(=C)O)=O)C
Computed Properties
- Exact Mass: 172.11000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: nothing
Experimental Properties
- Color/Form: Colorless liquid with ethereal \ fruity \ slightly herbal aroma and fermented apple wine like aroma
- Density: 0,97 g/cm3
- Boiling Point: 218°C
- Flash Point: 101°C
- Refractive Index: n20/D 1.429(lit.)
- PSA: 43.37000
- LogP: 1.55480
- Solubility: Insoluble in water, soluble in ethanol.
- FEMA: 3551 | ISOAMYL ACETOACETATE
Acetoacetic Acid Isoamyl Ester Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
Acetoacetic Acid Isoamyl Ester Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Acetoacetic Acid Isoamyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192343-250mg |
Acetoacetic Acid Isoamyl Ester |
2308-18-1 | 250mg |
$ 58.00 | 2023-09-09 | ||
| TRC | A192343-500mg |
Acetoacetic Acid Isoamyl Ester |
2308-18-1 | 500mg |
$ 69.00 | 2023-09-09 | ||
| TRC | A192343-2.5g |
Acetoacetic Acid Isoamyl Ester |
2308-18-1 | 2.5g |
$ 86.00 | 2023-09-09 | ||
| Fluorochem | 150400-25ml |
Isoamyl acetoacetate |
2308-18-1 | >97.0%(GC) | 25ml |
￡30.00 | 2022-02-28 | |
| Fluorochem | 150400-500ml |
Isoamyl acetoacetate |
2308-18-1 | >97.0%(GC) | 500ml |
￡283.00 | 2022-02-28 | |
| Chemenu | CM343386-25g |
Acetoacetic acid isoamyl ester |
2308-18-1 | 95%+ | 25g |
$100 | 2024-07-28 | |
| Chemenu | CM343386-100g |
Acetoacetic acid isoamyl ester |
2308-18-1 | 95%+ | 100g |
$300 | 2024-07-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0812-25ML |
Isoamyl Acetoacetate |
2308-18-1 | >97.0%(GC) | 25ml |
¥275.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0812-500ML |
Isoamyl Acetoacetate |
2308-18-1 | >97.0%(GC) | 500ml |
¥2090.00 | 2024-04-17 | |
| abcr | AB135536-25 ml |
Acetoacetic acid isoamyl ester, 97%; . |
2308-18-1 | 97% | 25 ml |
€75.90 | 2024-04-18 |
Acetoacetic Acid Isoamyl Ester Related Literature
-
Christian A. Citron,Lena Barra,Joachim Wink,Jeroen S. Dickschat Org. Biomol. Chem. 2015 13 2673
-
Lena Barra,Paul Barac,Gabriele M. K?nig,Max Crüsemann,Jeroen S. Dickschat Org. Biomol. Chem. 2017 15 7411
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3. 114. Analgesics. Part II. The synthesis of amidone and some of its analoguesJ. Attenburrow,J. Elks,B. A. Hems,K. N. Speyer J. Chem. Soc. 1949 510
-
Mehdi Mennani,Meriem Kasbaji,Anass Ait Benhamou,Abdelghani Boussetta,Ayoub Abdelkader Mekkaoui,Nabil Grimi,Amine Moubarik Green Chem. 2023 25 2896
-
Stefan Schulz,Jeroen S. Dickschat Nat. Prod. Rep. 2007 24 814
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